Cas no 220237-31-0 (Boc-L-Tyrosinol)

Boc-L-Tyrosinol is a protected derivative of L-tyrosinol, featuring a tert-butoxycarbonyl (Boc) group at the amine functionality. This compound is widely utilized in peptide synthesis and organic chemistry as a versatile building block, offering enhanced stability and selectivity during reactions. The Boc group serves as a temporary protecting group, enabling controlled deprotection under mild acidic conditions without affecting other functional groups. Its chiral purity and well-defined structure make it valuable for constructing complex molecules with high precision. Boc-L-Tyrosinol is particularly useful in medicinal chemistry and bioconjugation, where its tyrosine-derived hydroxyl group allows for further functionalization. The product is typically supplied with high purity, ensuring reliable performance in synthetic applications.

Boc-L-Tyrosinol structure

Product Name:Boc-L-Tyrosinol

CAS No:220237-31-0

MF:C₁₄H₂₁NO₄

MW:267.32084441185

MDL:MFCD06796887

CID:254401

PubChem ID:15934817

Update Time:2025-06-07

Boc-L-Tyrosinol Chemical and Physical Properties

Names and Identifiers

- 1,3-Cyclohexanedione,2-[1-[[(1S)-2-hydroxy-1-[(4-hydroxyphenyl)methyl]ethyl]amino]ethylidene]-5,5-dimethyl-
- 1,3-Cyclohexanedione,2-[1-[[(1S)-2-hydroxy-1-[(4-hydroxyphenyl)methyl]ethyl]amino]ethylidene]-...
- BOC-L-TYR-OL
- Boc-l-tyrosinol
- Boc-Tyrosinol
- N-alpha-tert-butyloxycarbonyl-l-tyrosinol
- BOC-(S)-2-AMINO-3-(4-HYDROXY)PHENYL-1-PROPANOL
- BOC-L-TYROSOL
- BOC-TYR-OL
- N-BOC-L-TYROSINOL
- N-T-BUTOXYCARBONYL-L-TYROSINOL
- (S)-[1-hydroxymethyl-2-(4-hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
- tert-butyl N-[(2S)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-yl]carbamate
- M06284
- 220237-31-0
- KMVXZPOLHFZPKW-NSHDSACASA-N
- (S)-[1-hydroxymethyl-2-(4-hydroxyphenyl)-ethyl]carbamic acid tert-butyl ester
- S10450
- DTXSID90579831
- AKOS030212274
- tert-butyl (S)-2-hydroxy-1-(4-hydroxybenzyl)ethylcarbamate
- (S)-[1-hydroxymethyl-2 -(4-hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
- MFCD00270225
- AS-54479
- Carbamic acid,[2-hydroxy-1-[(4-hydroxyphenyl)methyl]ethyl]-, 1,1-dimethylethyl ester (9CI)
- 83345-46-4
- CS-0154485
- (S)-[1-hydroxymethyl-2-(4 -hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
- (S)-[1-hydroxymethyl-2-(4 -hydroxyphenyl)-ethyl]carbamic acid tert-butyl ester
- (S)-[1-(hydroxymethyl)-2-(4-hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
- 282100-80-5
- tert-Butyl [(2S)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-yl]carbamate
- Boc-L-Tyrosinol, AldrichCPR
- N-alpha-t-Butyloxycarbonyl-L-tyrosinol
- J-017002
- EN300-7365621
- Boc-L-Tyrosinol, 97%
- SCHEMBL6479218
- DB-022969
- Boc-L-Tyrosinol
- MDL： MFCD06796887
- Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(18)15-11(9-16)8-10-4-6-12(17)7-5-10/h4-7,11,16-17H,8-9H2,1-3H3,(H,15,18)/t11-/m0/s1
- InChI Key： KMVXZPOLHFZPKW-NSHDSACASA-N
- SMILES： O(C(N[C@H](CO)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 267.14700
Monoisotopic Mass: 267.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 78.8Å²

Experimental Properties

Color/Form: White powder
Melting Point: 118-120 °C(lit.)
PSA: 78.79000
LogP: 2.21120

Boc-L-Tyrosinol Security Information

WGK Germany：3

Boc-L-Tyrosinol Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-L-Tyrosinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AAPPTec	DBY101-5g	Boc-Tyrosinol	220237-31-0		5g	$150.00	2024-07-20
AAPPTec	DBY101-25g	Boc-Tyrosinol	220237-31-0		25g	$650.00	2024-07-20
TRC	B674178-250mg	Boc-L-Tyrosinol	220237-31-0		250mg	$ 50.00	2022-06-06
TRC	B674178-500mg	Boc-L-Tyrosinol	220237-31-0		500mg	$ 95.00	2022-06-06
TRC	B674178-2.5g	Boc-L-Tyrosinol	220237-31-0		2.5g	$ 320.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B859749-1g	Boc-L-Tyr-OL	220237-31-0	≥98%	1g	286.20	2021-05-17
eNovation Chemicals LLC	D963562-1g	1,3-Cyclohexanedione,2-[1-[[(1S)-2-hydroxy-1-[(4-hydroxyphenyl)methyl]ethyl]amino]ethylidene]-5,5-dimethyl-	220237-31-0	98%	1g	$100	2024-06-06
eNovation Chemicals LLC	D963562-5g	1,3-Cyclohexanedione,2-[1-[[(1S)-2-hydroxy-1-[(4-hydroxyphenyl)methyl]ethyl]amino]ethylidene]-5,5-dimethyl-	220237-31-0	98%	5g	$190	2024-06-06
Fluorochem	M06284-1g	Boc-Tyrosinol	220237-31-0	= 99% (HPLC)	1g	￡26.00	2022-02-28
Fluorochem	M06284-5g	Boc-Tyrosinol	220237-31-0	= 99% (HPLC)	5g	￡117.00	2022-02-28

Boc-L-Tyrosinol Production Method

Boc-L-Tyrosinol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:220237-31-0)BOC-L-TYR-OL

Order Number:sfd5249

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Boc-L-Tyrosinol Related Literature

1. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
2. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
3. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

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